Cas no 887277-07-8 (1H-Imidazole-5-butanamine,N-ethyl-)
887277-07-8 structure
Product Name:1H-Imidazole-5-butanamine,N-ethyl-
CAS No:887277-07-8
MF:C9H17N3
MW:167.251381635666
CID:712964
PubChem ID:11694543
Update Time:2025-04-19
1H-Imidazole-5-butanamine,N-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-butanamine,N-ethyl-
- CHEMBL204843
- SCHEMBL18871737
- N-Ethyl-4-(1H-imidazol-4-yl)butan-1-amine
- 887277-07-8
-
- Inchi: 1S/C9H17N3/c1-2-10-6-4-3-5-9-7-11-8-12-9/h7-8,10H,2-6H2,1H3,(H,11,12)
- InChI Key: KIDYDIXDUYDRBZ-UHFFFAOYSA-N
- SMILES: N(CC)CCCCC1=CN=CN1
Computed Properties
- Exact Mass: 167.142247555g/mol
- Monoisotopic Mass: 167.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 585
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.2
- Topological Polar Surface Area: 40.7Ų
1H-Imidazole-5-butanamine,N-ethyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
887277-07-8 (1H-Imidazole-5-butanamine,N-ethyl-) Related Products
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